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Compound of Interest

Compound Name: Benzyl propiolate

Cat. No.: B1268164 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Benzyl propiolate, designed for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring a safe laboratory environment.

Hazard Summary
Benzyl propiolate is a chemical that requires careful handling due to its potential health

hazards. It is harmful if swallowed, inhaled, or comes into contact with the skin.[1][2] It is also

known to cause serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2]

GHS Hazard Statements: H302, H312, H315, H319, H332, H335[1][2]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₀H₈O₂

Molecular Weight 160.17 g/mol [2]

Appearance Liquid

Boiling Point 222 °C / 431.6 °F[3]

Flash Point 101 °C / 213.8 °F[3]

Specific Gravity 1.031[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Equipment Specification

Eye Protection

Safety glasses with side shields or chemical

goggles are required.[1] Contact lenses should

be avoided as they can absorb and concentrate

irritants.[1]

Hand Protection

Compatible, chemical-resistant gloves must be

worn.[4][5] Always inspect gloves before use

and use proper removal techniques.[5]

Skin and Body Protection

A laboratory coat or impervious clothing is

necessary to prevent skin contact.[3][5] Ensure

footwear is close-toed.

Respiratory Protection

Work should be conducted in a well-ventilated

area.[1] If ventilation is inadequate or during a

spill, a NIOSH-approved respirator with

appropriate cartridges should be used.[4][5]

Procedural Guidance
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that a designated work area, preferably a chemical

fume hood, is clean and uncluttered. Verify that all necessary PPE is available and in good

condition. Locate the nearest safety shower and eyewash station.

Handling:

Always use Benzyl propiolate in a well-ventilated area or a fume hood to avoid inhalation

of vapors.[1]

Avoid all direct personal contact with the chemical.[1]
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When weighing or transferring the liquid, do so carefully to prevent splashes or aerosol

generation.

Keep the container tightly sealed when not in use.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling is complete.[1][5]

Contaminated work clothes should be laundered separately from other clothing.[1]

Decontaminate all equipment and the work surface after use.

Spill Management Protocol
In the event of a spill, follow these steps immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment:

Wear the appropriate PPE, including respiratory protection if necessary.[1]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

Prevent the spill from entering drains or waterways.[1]

Clean-up:

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[1][6]

Wipe up any remaining residue.[1]

Decontamination: Decontaminate the spill area and all equipment used for clean-up.[1]

Waste Disposal Plan
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All waste containing Benzyl propiolate must be treated as hazardous waste and disposed of

according to local, state, and federal regulations.

Collection:

Collect all waste, including contaminated absorbent materials and disposable PPE, in a

clearly labeled, sealed container.[1]

Do not mix with other waste streams unless instructed to do so by your institution's

environmental health and safety department.

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Disposal:

Arrange for disposal through a licensed professional waste disposal service.[4]

Empty containers should be decontaminated before disposal and should not be reused.[1]

[4]

Safe Handling Workflow
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1. Preparation
- Verify PPE

- Check safety equipment
- Prepare work area

2. Handling
- Use in fume hood

- Wear full PPE
- Avoid personal contact

3. Post-Handling
- Decontaminate area

- Wash hands thoroughly
Spill Event

If spill occurs

4. Storage
- Tightly sealed container

- Well-ventilated area

5. Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

Dispose of
used materials

Spill Response
- Evacuate & Ventilate

- Contain with absorbent
- Collect for disposal

Dispose of
contaminated material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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